Cas no 100888-40-2 (n-Tetradecylboronic acid)

n-Tetradecylboronic acid Properties

Names and Identifiers

• n-Tetradecylboronic acid
• Myristylboronic acid~n-Tetradecaneboronic acid
• tetradecylboronic acid
• 1-TETRADECYLBORONIC ACID
• Boronic acid,B-tetradecyl
• Dihydroxy-tetradecyl-boran
• dihydroxy-tetradecyl-borane
• Tetradecylboronsaeure
• Tetradecylborsaeure
• Myristylboronic acid
• Boronic acid, B-tetradecyl-
• n-Tetradecylboronicacid
• MFCD00093676
• CS-0175909
• FT-0642435
• MCUAMUGSKSODIJ-UHFFFAOYSA-N
• TETRADECANEBORONIC ACID
• AKOS015909263
• SCHEMBL493633
• TetradecylboronicAcid
• 100888-40-2
• Boronic acid,B-tetradecyl-
• DTXSID80393346
• G67716
• Tetradecylboronic Acid
• +Expand

• MDL： MFCD00093676
• InChIKey： MCUAMUGSKSODIJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H31BO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15(16)17/h16-17H,2-14H2,1H3
• SMILES： CCCCCCCCCCCCCCB(O)O
• BRN： 1757986

Computed Properties

• Exact Mass: 242.24200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 13
• Monoisotopic Mass: 242.242
• Heavy Atom Count: 17
• Complexity: 140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: 4.16030
• PSA: 40.46000
• Refractive Index: 1.443
• Boiling Point: 360.9±25.0 °C at 760 mmHg
• Melting Point: 74-76°C (dec.)
• Vapor Pressure: 0.0±1.8 mmHg at 25°C
• Flash Point: 172.1±23.2 °C
• Color/Form: White crystalline powder
• Solubility: Not determined
• Density: 0.9±0.1 g/cm3